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Compound of Interest

Compound Name: Formanilide

Cat. No.: B094145 Get Quote

Essential Safety and Handling Guide for
Formanilide
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of formanilide, tailored for researchers, scientists, and drug

development professionals. Following these procedural steps is critical for ensuring laboratory

safety.

Chemical and Physical Properties
Formanilide is a light brown, solid powder at room temperature.[1][2] While its toxicological

properties have not been fully investigated, it is classified as harmful if swallowed and can

cause significant health effects upon exposure.[1][3]
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Property Value

Appearance Light brown powder solid[1][2]

Melting Point 47 - 49 °C / 116.6 - 120.2 °F[1][2]

Boiling Point 271 °C / 519.8 °F[1][2]

Flash Point > 112 °C / > 233.6 °F[1]

Hazards Harmful if swallowed

Incompatibilities Oxidizing agents[1]

Hazardous Combustion Products
Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO2)[1][2]

Personal Protective Equipment (PPE) Requirements
Proper PPE is the primary barrier against exposure. The following equipment is mandatory

when handling formanilide.

Body Part Required PPE Specifications & Rationale

Hands Chemical-resistant gloves

Nitrile rubber gloves are

recommended for splash and

full contact protection.[3]

Eyes/Face Safety goggles or face shield
Protects against dust particles

and potential splashes.[4][5]

Respiratory Dust mask or respirator

Use a NIOSH (US) or CEN

(EU) approved N95 or P1 dust

mask for nuisance dust levels.

[3] Higher exposure levels may

require a full respirator.[2]

Body Laboratory coat

Provides a removable barrier

to protect skin and clothing

from contamination.[5]
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Glove Compatibility Data
The selection of appropriate gloves is critical. Nitrile rubber has demonstrated high resistance

to formanilide.

Glove Material
Minimum
Thickness

Breakthrough Time Contact Type

Nitrile Rubber 0.11 mm 480 minutes Full Contact[3]

Nitrile Rubber 0.11 mm 480 minutes Splash Contact[3]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational workflow minimizes risk. The following diagram outlines the

procedural steps for the safe handling of formanilide, from preparation to final disposal.
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1. Preparation

2. Handling & Use

3. Spill & Waste Disposal

4. Post-Handling

Review Safety Data Sheet (SDS)

Ensure adequate ventilation
(e.g., fume hood)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Mask)

Weigh/handle solid formanilide
- Avoid creating dust

Proceed to Handling

Avoid contact with skin and eyes Do not eat, drink, or smoke Keep container tightly closed when not in use

Spill Cleanup:
Sweep solid material into a suitable,

labeled container for disposal

If Spill Occurs

Wash hands and arms
thoroughly with soap and water

End of Procedure
Waste Disposal:

Dispose of contents/container
in an approved waste disposal plant

Contaminated PPE:
Remove and wash before re-use or

dispose of as hazardous waste

Store formanilide in a dry, cool,
well-ventilated place away

from oxidizing agents

Click to download full resolution via product page

Safe Handling Workflow of Formanilide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b094145?utm_src=pdf-body-img
https://www.benchchem.com/product/b094145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedural Guidance
Storage

Store containers in a dry, cool, and well-ventilated location.[1][3]

Keep the container tightly closed to prevent exposure to moisture and air.[1][3]

Ensure storage is away from incompatible materials, particularly oxidizing agents.[1]

Accidental Release Measures
Personal Precautions: Ensure the area is adequately ventilated.[1] Avoid breathing in dust.[3]

Use all prescribed personal protective equipment during cleanup.[1]

Cleanup: For spills, carefully sweep or shovel the solid material into a suitable, labeled

container for disposal.[1][3] Avoid actions that generate dust.[3] For small liquid spills, an

absorbent paper may be used.[6]

Disposal Plan
Waste Classification: Chemical waste generators are responsible for determining if the

discarded chemical is classified as hazardous waste according to local, regional, and

national regulations.[2]

Procedure: All waste, including formanilide residue and contaminated materials, must be

collected in suitable, closed containers and disposed of through an approved waste disposal

plant.[3] Do not reuse empty containers.[2]

First Aid
Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, ensuring to

flush under the eyelids.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water.[1][3]

Inhalation: Move the individual to fresh air immediately.[3] If breathing is difficult or has

stopped, provide artificial respiration.[3]
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Ingestion: Rinse the mouth thoroughly with water.[3] Do not induce vomiting.[1] Never give

anything by mouth to an unconscious person.[3]

In all cases of exposure, seek immediate medical attention.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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